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Compound of Interest |

Compound Name: gamma-Fagarine
CAS No.: 524-15-2
Cat. No.: B045102
Get Quote
. J

y-Fagarine is a naturally occurring alkaloid predominantly found in plants of the Rutaceae
family, such as those from the genera Zanthoxylum, Ruta, and Dictamnus. As a member of the
furoquinoline class, its chemical architecture is characterized by a furan ring fused to a
quinoline core. This structural motif is shared by other notable alkaloids like dictamnine and
skimmianine and is foundational to the diverse biological activities observed for this class of
compounds. y-Fagarine has been investigated for a range of pharmacological effects, including
antiviral, mutagenic, and cytotoxic properties, making it a compelling subject for further
research.

Chemical Identity and Structure

The unambiguous identification of a compound is paramount in scientific research. y-Fagarine
is defined by a precise arrangement of atoms, which is captured by various chemical identifiers.

The core structure is a tricyclic system where a furan ring is fused at the 'b' face of a quinoline
heterocycle. The IUPAC name, 4,8-dimethoxyfuro[2,3-b]quinoline, precisely describes the
locations of the two methoxy (-OCHs) groups that distinguish it from other furoquinoline
alkaloids.
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Caption: Core chemical features of y-Fagarine.

Physicochemical and Spectroscopic Properties

Understanding the physical and chemical properties of y-Fagarine is essential for its handling,

formulation, and analysis. The compound is typically a solid powder at room temperature.

Physicochemical Data

The following table summarizes the key physicochemical properties of y-Fagarine, compiled

from authoritative chemical databases.

Property Value Source(s)
4,8-dimethoxyfuro[2,3-

IUPAC Name o
b]quinoline

CAS Number 524-15-2

Molecular Formula C13H11NOs

Molecular Weight 229.23 g/mol

Appearance Solid powder

Melting Point 141-142 °C
Soluble in Chloroform,

- Dichloromethane, DMSO,

Solubility )
Acetone. Poorly soluble in
water.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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